Cas no 896618-58-9 ( )

• Product Name: &nbsp
• CAS No: 896618-58-9
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD07699026
• CID: 878479
• PubChem ID: 24723397
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethylphenyl)-thiophen-3-ylmethanone
• 3-(2,3-DIMETHYLBENZOYL)THIOPHENE
• DTXSID60641837
• 896618-58-9
• (2,3-Dimethylphenyl)(thiophen-3-yl)methanone
• MFCD07699026
• AKOS011841221
•  

• MDL： MFCD07699026
• Inchi： 1S/C13H12OS/c1-9-4-3-5-12(10(9)2)13(14)11-6-7-15-8-11/h3-8H,1-2H3
• InChI Key： SSQQVQVYUDJNFC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 216.06100
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 328°C at 760 mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.591
• PSA: 45.31000
• LogP: 3.59590